Cas no 1248930-69-9 ((4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine)
(4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine
- 4H-Pyran-4,4-dimethanamine, tetrahydro-N4,N4-dimethyl-
-
- Inchi: 1S/C9H20N2O/c1-11(2)8-9(7-10)3-5-12-6-4-9/h3-8,10H2,1-2H3
- InChI Key: BOUKCGABVFDMBA-UHFFFAOYSA-N
- SMILES: C(C1(CCOCC1)CN)N(C)C
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Boiling Point: 241.1±5.0 °C(Predicted)
- pka: 10.01±0.29(Predicted)
(4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5234198-0.05g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 0.05g |
$816.0 | 2023-05-30 | ||
| Enamine | EN300-5234198-0.1g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 0.1g |
$855.0 | 2023-05-30 | ||
| Enamine | EN300-5234198-0.25g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 0.25g |
$893.0 | 2023-05-30 | ||
| Enamine | EN300-5234198-0.5g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 0.5g |
$933.0 | 2023-05-30 | ||
| Enamine | EN300-5234198-1.0g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 1g |
$971.0 | 2023-05-30 | ||
| Enamine | EN300-5234198-2.5g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 2.5g |
$1903.0 | 2023-05-30 | ||
| Enamine | EN300-5234198-5.0g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 5g |
$2816.0 | 2023-05-30 | ||
| Enamine | EN300-5234198-10.0g |
{4-[(dimethylamino)methyl]oxan-4-yl}methanamine |
1248930-69-9 | 10g |
$4176.0 | 2023-05-30 |
(4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine
Introduction to (4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine (CAS No: 1248930-69-9)
The compound (4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine, identified by the CAS number 1248930-69-9, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of tertiary amines, characterized by its unique structure that includes a tetrahydro-pyran ring system and a dimethylamino group, making it a valuable substrate for further chemical modifications and functionalization.
The synthesis of this compound typically involves multi-step processes, often starting from readily available starting materials such as diethyl tartrate or other cyclic esters, followed by nucleophilic substitutions or reductions to introduce the dimethylamino group and the methanamine moiety. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are particularly valuable in drug discovery and asymmetric catalysis.
One of the most notable features of (4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine is its ability to act as a chiral auxiliary in organic synthesis. This property has been extensively exploited in the construction of complex molecules, where the chiral environment provided by the tetrahydro-pyran ring facilitates the formation of stereoselective bonds. For instance, this compound has been used in the synthesis of natural products, such as alkaloids and terpenoids, where precise stereocontrol is essential.
In addition to its role as a chiral auxiliary, this compound has also found applications in medicinal chemistry as a building block for bioactive molecules. Recent studies have highlighted its potential as a lead compound for anti-inflammatory agents, where its ability to modulate key inflammatory pathways has shown promise in preclinical models. Furthermore, its use in peptide synthesis and as a ligand in metal-catalyzed reactions has expanded its utility in modern chemical research.
The structural versatility of (4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine is further exemplified by its ability to undergo various post-synthetic modifications. For example, substitution reactions at the methanamine position can introduce functional groups such as hydroxyl, alkoxy, or carboxylic acid moieties, thereby generating derivatives with diverse chemical properties and biological activities.
From an analytical standpoint, the characterization of this compound is typically achieved through a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into its molecular structure and stereochemistry, ensuring high purity and consistency in commercial preparations.
In summary, (4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine (CAS No: 1248930-69-) stands out as an indispensable tool in contemporary organic synthesis and pharmacological research. Its unique structural features and wide-ranging applications continue to make it a focal point for researchers seeking innovative solutions in drug discovery and chemical synthesis.
1248930-69-9 ((4-((dimethylamino)methyl)-tetrahydro-2H-pyran-4-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)